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Compound of Interest

Compound Name: 2-(2-Chloroethoxymethyl)oxirane

Cat. No.: B3143980 Get Quote

Essential Safety and Handling Guide for 2-(2-
Chloroethoxymethyl)oxirane
This guide provides crucial safety and logistical information for the handling and disposal of 2-
(2-Chloroethoxymethyl)oxirane, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on the known hazards of structurally similar

compounds and are intended to ensure a safe laboratory environment.

Hazard Summary: Based on analogous compounds, 2-(2-Chloroethoxymethyl)oxirane is

anticipated to be a combustible liquid that can cause skin irritation, serious eye damage, and

respiratory irritation. Inhalation of vapors or mists may be harmful.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure and ensure safety.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles should be worn at all

times. A face shield is required

when there is a risk of

splashing.[2]

Skin Protection

Chemical-resistant gloves

(Nitrile or Butyl rubber) and a

lab coat

Gloves must be inspected

before use and replaced

regularly. A lab coat should be

worn to protect clothing and

skin.[2][3]

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

If ventilation is inadequate or

for spill response, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.[3]

Footwear Closed-toe shoes

Shoes should be made of a

material that resists chemical

penetration.

Quantitative Hazard Data for Analogous Compounds
The following table summarizes key hazard information from safety data sheets of structurally

similar chemicals.
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Hazard Classification Statement
Source (Analogous

Compound)

Flammability Combustible liquid 2-(2-Chloroethoxy)ethanol

Skin Corrosion/Irritation Causes skin irritation 2-(2-Chloroethoxy)ethanol

Serious Eye Damage/Irritation Causes serious eye damage 2-(2-Chloroethoxy)ethanol

Specific target organ toxicity May cause respiratory irritation 2-(2-Chloroethoxy)ethanol

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin, or if

inhaled[1]

2-[(2-

Methoxyphenoxy)methyl]oxiran

e[1]

Operational Plan for Safe Handling
A systematic approach to handling 2-(2-Chloroethoxymethyl)oxirane is essential to maintain

a safe working environment.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[3][4] Keep away from strong oxidizing agents and amines.[3]

Laboratory Use
Ventilation: All work with 2-(2-Chloroethoxymethyl)oxirane must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[3][4]

Personal Protective Equipment: Ensure all required PPE is worn correctly before handling

the chemical.

Spill Kit: A spill kit containing absorbent materials should be readily accessible.

Emergency Procedures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2][3]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Spill Response: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Disposal Plan
Proper disposal of 2-(2-Chloroethoxymethyl)oxirane and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Unused or waste 2-(2-Chloroethoxymethyl)oxirane should be collected

in a designated, labeled, and sealed container.

Contaminated Materials: All disposable lab supplies (e.g., gloves, absorbent pads, pipette

tips) that have come into contact with the chemical should be considered hazardous waste

and collected in a separate, clearly labeled container.

Disposal Vendor: All waste must be disposed of through a licensed hazardous waste

disposal contractor in accordance with local, state, and federal regulations. Do not dispose of

it down the drain.
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Workflow for Safe Handling of 2-(2-Chloroethoxymethyl)oxirane

Preparation Handling Cleanup & Disposal

Emergency

Review SDS & SOPs Verify Fume Hood Certification Don Appropriate PPE Transport Chemical to Fume Hood Perform Experiment Securely Cap Container

Spill or Exposure Occurs

Decontaminate Work Area Segregate Waste Store Waste in Designated Area

Follow Emergency Procedures Report Incident

Click to download full resolution via product page

Caption: This diagram outlines the key steps for the safe handling of 2-(2-
Chloroethoxymethyl)oxirane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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